Cas no 1389315-15-4 (4,4-Difluoro-1-(2-methoxyethyl)cyclohexane-1-carboxylic acid)

4,4-Difluoro-1-(2-methoxyethyl)cyclohexane-1-carboxylic acid is a fluorinated cyclohexane derivative featuring a carboxylic acid functional group and a methoxyethyl substituent. The presence of two fluorine atoms at the 4-position enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The methoxyethyl group contributes to improved solubility and reactivity in polar solvents. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and advanced materials due to its structural versatility and potential for further functionalization. Its stability under various reaction conditions further underscores its utility in complex synthetic pathways.

4,4-Difluoro-1-(2-methoxyethyl)cyclohexane-1-carboxylic acid structure

1389315-15-4 structure

Product Name:4,4-Difluoro-1-(2-methoxyethyl)cyclohexane-1-carboxylic acid

CAS No:1389315-15-4

MF:C₁₀H₁₆F₂O₃

MW:222.229050636292

MDL:MFCD22375768

CID:4983147

PubChem ID:66570459

Update Time:2025-06-07

4,4-Difluoro-1-(2-methoxyethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,4-Difluoro-1-(2-methoxyethyl)cyclohexane-1-carboxylic acid
- MDL： MFCD22375768
- Inchi： 1S/C10H16F2O3/c1-15-7-6-9(8(13)14)2-4-10(11,12)5-3-9/h2-7H2,1H3,(H,13,14)
- InChI Key： WJVGRDPJPYREHI-UHFFFAOYSA-N
- SMILES： FC1(CCC(C(=O)O)(CCOC)CC1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 231
XLogP3: 1.7
Topological Polar Surface Area: 46.5

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 290.9±40.0 °C at 760 mmHg
Flash Point: 129.7±27.3 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

4,4-Difluoro-1-(2-methoxyethyl)cyclohexane-1-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,4-Difluoro-1-(2-methoxyethyl)cyclohexane-1-carboxylic acid Pricemore >>

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